Cas no 212078-34-7 (3-(2-methoxyquinolin-3-yl)prop-2-en-1-ol)

• Product Name: 3-(2-methoxyquinolin-3-yl)prop-2-en-1-ol
• CAS No: 212078-34-7
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6004268
• PubChem ID: 18466981
• Update Time: 2024-01-10

3-(2-methoxyquinolin-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyquinolin-3-yl)prop-2-en-1-ol
• SCHEMBL6963715
• SCHEMBL6963711
• 212078-34-7
• (E)-3-(2-methoxy-3-quinolinyl)-2-propen-1-ol
• EN300-1730807
• DJATYIWLZULSHD-GQCTYLIASA-N

• Inchi： 1S/C13H13NO2/c1-16-13-11(6-4-8-15)9-10-5-2-3-7-12(10)14-13/h2-7,9,15H,8H2,1H3/b6-4+
• InChI Key： DJATYIWLZULSHD-GQCTYLIASA-N
• SMILES： O(C)C1=C(/C=C/CO)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives